![molecular formula CuI2 B078799 Copper iodide (CuI2) CAS No. 13767-71-0](/img/structure/B78799.png)
Copper iodide (CuI2)
Overview
Description
Molecular Structure Analysis
Copper (I) iodide, like most “binary” (containing only two elements) metal halides, is an inorganic polymer . It has a rich phase diagram, meaning that it exists in several crystalline forms .
Chemical Reactions Analysis
When heated, copper iodide decomposes to form copper (II) iodide and iodine . This transition is often visible as a color change from white to a brownish-black shade . Chemically, it can be represented as: 2 CuI (s) → Cu2I2 (s) + I2 (g) .
Physical And Chemical Properties Analysis
Copper iodide is a white or slightly yellowish solid at room temperature . When exposed to light, it slowly turns brown due to the liberation of iodine . This compound is not readily soluble in water, but it can dissolve in solutions containing iodide ions or in concentrated halide solutions .
Scientific Research Applications
Antiviral Properties : CuI nanoparticles exhibit antiviral activity against influenza A virus (H1N1) by generating hydroxyl radicals, suggesting potential use in protective materials like filters and face masks (Fujimori et al., 2011).
Electrical Properties : CuI demonstrates promising electrical properties for organic electronic devices. Studies on CuI nanoparticles and thin films show p-type conductivity and variations in dielectric parameters, indicating potential in electronic applications (Abdullah et al., 2019).
Solar Cell Applications : CuI particles enhance the efficiency of carbon nanotube-silicon heterojunction solar cells by improving hole-collecting and transporting abilities (Wang et al., 2012).
Optoelectronic Properties : Copper iodide nanoparticles synthesized at room temperature show potential in the development of electronic devices due to their semiconductor nature and unique photoluminescence properties (Sharma & Rabinal, 2013).
Morphological Transformation in Solar Cells : The morphological transformation of CuI nanostructures can influence charge transfer in optoelectronic devices, particularly in perovskite solar cells (Javaid et al., 2020).
Flexible Electronics : Nanostructured CuI films on flexible substrates are significant for wearable and foldable electronics due to their p-type semiconductor nature (Joseph et al., 2020).
Transparent Conductors : CuI thin films synthesized via atomic layer deposition and subsequent conversion from CuO to CuI are useful in applications requiring transparent conductive p-type films, such as in transistors, diodes, and solar cells (Weiss et al., 2022).
Thermoelectric Properties : Studies on the effect of native defects on the thermoelectric properties of CuI films highlight its potential as a transparent thermoelectric material, useful in optoelectronic applications (Murmu et al., 2021).
Mechanism of Action
Copper iodide is a reducing agent . The iodide easily oxidizes to iodine . Copper does not form a stable copper (II) iodide; copper (II) iodide breaks down right away to make copper (I) iodide and iodine . It dissolves in concentrated iodides like potassium iodide . When it is diluted, it makes copper (I) iodide again .
Safety and Hazards
Future Directions
While Copper (II) iodide’s instability has limited its general usage, ongoing research into stabilizing the compound could broaden its potential applications . For example, the field of materials science and engineering is keenly interested in the properties of copper compounds, and modifications to the chemical makeup of Copper (II) iodide could lead to innovations in this sphere .
properties
IUPAC Name |
diiodocopper | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cu.2HI/h;2*1H/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBRBMTNGQBKBQE-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cu](I)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CuI2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3065619 | |
Record name | Copper iodide (CuI2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3065619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13767-71-0 | |
Record name | Cupric iodide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13767-71-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cupric iodide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013767710 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Copper iodide (CuI2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Copper iodide (CuI2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3065619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CUPRIC IODIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/873DWP8N8J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.